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Compound of Interest

Compound Name: Caesalmin B

Cat. No.: B018852 Get Quote

Introduction
Caesalmin B is a naturally occurring cassane-type diterpenoid isolated from plants of the

Caesalpinia genus, such as Caesalpinia crista and Caesalpinia minax.[1][2] As a member of

the diterpenoid class of compounds, Caesalmin B possesses a complex molecular

architecture that has garnered interest from the scientific community. This technical guide

provides a comprehensive overview of the physical and chemical properties of Caesalmin B,

its known biological activities, and the experimental methodologies employed for its

characterization. This document is intended for researchers, scientists, and professionals in the

field of drug development and natural product chemistry.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of Caesalmin B are summarized in the

table below. These properties are crucial for its handling, formulation, and analysis in a

research setting.
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Property Value Source

Molecular Formula C₂₂H₂₈O₆ --INVALID-LINK--

Molecular Weight 388.46 g/mol --INVALID-LINK--

Appearance Powder ChemFaces

CAS Number 352658-23-2 ChemFaces

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

ChemFaces

IUPAC Name

[(1S,8S,11S,13R,17S,18S,19R

)-13-hydroxy-14,14,18-

trimethyl-9-oxo-4,10-

dioxapentacyclo[9.7.1.0³,⁷.0⁸,¹⁹

.0¹³,¹⁸]nonadeca-3(7),5-dien-

17-yl] acetate

--INVALID-LINK--

SMILES

CC(=O)O[C@H]1CCC([C@]2([

C@]1([C@H]3CC4=C(C=CO4)

[C@@H]5[C@@H]3--

INVALID-LINK--OC5=O)C)O)

(C)C

--INVALID-LINK--

InChI

InChI=1S/C22H28O6/c1-

11(23)27-16-5-7-

20(2,3)22(25)10-15-18-

13(21(16,22)4)9-14-12(6-8-26-

14)17(18)19(24)28-

15/h6,8,13,15-18,25H,5,7,9-

10H2,1-

4H3/t13-,15-,16-,17+,18-,21-,2

2+/m0/s1

--INVALID-LINK--

Biological Activity
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Caesalmin B has demonstrated notable biological activity, particularly as an antimalarial agent.

Research has shown that it exhibits inhibitory effects on the growth of Plasmodium falciparum,

the parasite responsible for the most severe form of malaria in humans.[1] Studies on a range

of cassane- and norcassane-type diterpenes isolated from Caesalpinia crista have highlighted

their potential as antimalarial compounds, with some exhibiting greater potency than the

conventional drug chloroquine.[3][4] The structure-activity relationships within this class of

compounds are of significant interest for the development of new antimalarial drugs.[3][5]

Experimental Protocols
The isolation and structural elucidation of Caesalmin B and related diterpenoids involve a

series of meticulous experimental procedures. A generalized workflow for these processes is

outlined below.

Isolation and Purification
Extraction: The initial step involves the extraction of the compound from its natural source,

typically the seed kernels of Caesalpinia crista. The plant material is often subjected to

extraction with a solvent such as dichloromethane (CH₂Cl₂).[1]

Fractionation: The crude extract undergoes bioassay-guided fractionation to isolate the

active compounds. This process typically involves various chromatographic techniques.

Chromatography: A combination of chromatographic methods, including column

chromatography and preparative high-performance liquid chromatography (HPLC), is

employed to separate and purify the individual compounds from the complex mixture.

Structure Elucidation
The precise molecular structure of Caesalmin B is determined using a combination of

spectroscopic techniques.

Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HRESIMS)

is used to determine the exact molecular weight and molecular formula of the compound.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of NMR experiments, including

¹H NMR, ¹³C NMR, and various 2D NMR techniques (e.g., COSY, HMQC, HMBC), are
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conducted to elucidate the connectivity and stereochemistry of the atoms within the

molecule.[6]

X-ray Crystallography: For crystalline compounds, single-crystal X-ray crystallography

provides unambiguous determination of the three-dimensional structure and absolute

configuration.[6]
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Generalized workflow for the isolation and characterization of Caesalmin B.

Signaling Pathways
While the precise signaling pathway through which Caesalmin B exerts its antimalarial effects

has not been fully elucidated, studies on structurally similar cassane-type diterpenes provide

valuable insights into their potential mechanisms of action. For instance, a related compound,

Caesalmin C, has been shown to delay Aβ-induced paralysis in a Caenorhabditis elegans

model of Alzheimer's disease by modulating the DAF-16 signaling pathway.[7][8][9]

DAF-16 is a forkhead transcription factor that plays a crucial role in longevity, stress resistance,

and metabolism. The study on Caesalmin C demonstrated that its protective effects were

dependent on the DAF-16 pathway.[8] It is plausible that Caesalmin B may also interact with
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key signaling pathways within the Plasmodium falciparum parasite or in the host's immune

response, although further research is required to confirm this. The DAF-16 signaling pathway,

as influenced by Caesalmin C, is depicted below.
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Click to download full resolution via product page

Proposed DAF-16 signaling pathway modulation by the related compound, Caesalmin C.

Conclusion
Caesalmin B is a promising natural product with significant biological activity. Its well-defined

physical and chemical properties, coupled with its potential as an antimalarial agent, make it a

subject of considerable interest for further research and development. The experimental

protocols for its isolation and characterization are well-established, relying on modern

spectroscopic and chromatographic techniques. While its precise mechanism of action is still

under investigation, insights from related compounds suggest that it may interact with
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fundamental signaling pathways. Future studies are warranted to fully elucidate the therapeutic

potential of Caesalmin B and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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